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Compound of Interest

Compound Name: ML213

Cat. No.: B1676641

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper handling and disposal of chemical reagents are paramount to
ensuring a safe and compliant work environment. This document provides a comprehensive
guide to the proper disposal procedures for ML213, a selective KCNQ2 and KCNQ4 potassium
channel opener.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of a substance is the first
step toward safe handling and disposal. The table below summarizes the key quantitative data
for ML213.
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Property Value Reference
Molecular Formula C17H23NO [1]
Molecular Weight 257.37 g/mol [1][2]
Appearance White to off-white solid

Purity =299% [1]
Solubility Soluble to 50 mM in DMSO o

and 50 mM in ethanol.

Storage (Powder)

Store at +4°C for up to 2 years
or -20°C for up to 3 years.

[2]

Storage (In solvent)

Store at -80°C for up to 2

years or -20°C for up to 1 year.

CAS Number

489402-47-3

[1]

Experimental Protocols: Safe Disposal Workflow

The following step-by-step guide outlines the recommended procedure for the disposal of

ML213. This protocol is based on general best practices for chemical waste disposal and

information derived from available safety data sheets.

1. Personal Protective Equipment (PPE): Before handling ML213, ensure you are wearing

appropriate PPE:

o Safety glasses or goggles

o Chemical-resistant gloves

e Laboratory coat

2. Waste Identification and Segregation:

¢ All waste containing ML213, including unused product, solutions, and contaminated

consumables (e.g., pipette tips, weighing boats, gloves), must be treated as hazardous

waste.
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e Do not mix ML213 waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

3. Waste Collection:
e Collect all ML213 waste in a designated, properly labeled, and sealed container.

e The container must be made of a material compatible with the solvents used to dissolve
ML213 (e.qg., if dissolved in DMSO or ethanol, a chemically resistant plastic or glass
container is appropriate).

e The container label should clearly state "Hazardous Waste" and include the full chemical
name: "N-(2,4,6-Trimethylphenyl)-bicyclo[2.2.1]heptane-2-carboxamide (ML213)".

4. Storage of Waste:

o Store the sealed waste container in a designated hazardous waste accumulation area within
the laboratory.

e This area should be well-ventilated and away from heat sources or incompatible chemicals.
5. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.[2]

» Follow all institutional and local regulations for hazardous waste disposal.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the proper disposal procedures for ML213, the
following workflow diagram has been created.
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Proper Disposal Workflow for ML213
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Disclaimer: This information is intended for guidance purposes only. Always consult your
institution's specific safety and disposal protocols and the manufacturer's Safety Data Sheet
(SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for ML213].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676641#mlI213-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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